3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one)

• IUPAC Name: 4-hydroxy-3-[(4-hydroxy-2-oxochromen-3-yl)-pyridin-4-ylmethyl]chromen-2-one
• InChI: InChI=1S/C24H15NO6/c26-21-14-5-1-3-7-16(14)30-23(28)19(21)18(13-9-11-25-12-10-13)20-22(27)15-6-2-4-8-17(15)31-24(20)29/h1-12,18,26-27H
• InChI Key: AJQRDMVKOFZTNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C(=O)O2)C(C3=CC=NC=C3)C4=C(C5=CC=CC=C5OC4=O)O)O
• Molecular Formula: C24H15NO6
• DSSTOX Substance ID: DTXSID30715675
• Molecular Weight: 413.4 g/mol
• CAS RN: 392290-55-0

Description

3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one) is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is also known as Pyridoxal Isonicotinoyl Hydrazone (PIH) and has been extensively studied for its ability to chelate iron, a process that has been linked to various biological functions.

Mechanism of Action

The mechanism of action of 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one) is primarily attributed to its ability to chelate iron. Iron chelation has been linked to various biological functions, including the prevention of oxidative stress and the inhibition of tumor growth.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one). The compound has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been reported to reduce the levels of reactive oxygen species and pro-inflammatory cytokines in various cell types.

Advantages and Limitations for Lab Experiments

The advantages of using 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one) in lab experiments include its potent antioxidant and anti-inflammatory properties, as well as its ability to chelate iron. However, the limitations of using the compound include its complex synthesis process and the potential for toxicity at high concentrations.

Future Directions

There are several future directions for the research of 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one). One of the most promising areas of research is the development of novel iron chelators for the treatment of cancer and other diseases. Additionally, the use of the compound in combination with other therapeutic agents is an area of active research. Finally, the development of more efficient and cost-effective synthesis methods for the compound could potentially lead to its widespread use in various scientific fields.

Synthesis Methods

The synthesis of 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one) is a complex process that involves several steps. The most commonly used method involves the reaction of 2-hydroxy-1-naphthaldehyde and isonicotinic acid hydrazide in the presence of a suitable catalyst. The reaction mixture is then subjected to a series of purification steps to obtain the final product.

Scientific Research Applications

The potential therapeutic applications of 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one) have been extensively studied in various scientific fields. The compound has been found to exhibit potent antioxidant, anti-inflammatory, and anticancer properties.